Cas no 37083-40-2 (meso-Tetra(2-methylphenyl) Porphine)

• Product Name: meso-Tetra(2-methylphenyl) Porphine
• CAS No: 37083-40-2
• MF: C₄₈H₃₈N₄
• MW: 670.842131137848
• CID: 1481257
• PubChem ID: 135750118
• Update Time: 2025-07-27

meso-Tetra(2-methylphenyl) Porphine Chemical and Physical Properties

Names and Identifiers

• 5,10,15,20-Tetrakis(2-methylphenyl)porphyri
• 5,10,15,20-Tetrakis(2,4,6-trimethylphenyl)-21H,23H-porphine
• AC1LA4UT
• ACMC-1B121
• H2t(2-CH3p)p
• H2T(o-tolyl)P
• SureCN949016
• 5,10,15,20-tetrakis(2-methylphenyl)porphyrin
• 5,10,15,20-Tetra-mesityl-porphyrin
• ANW-32502
• meso-tetra(2,4,6-trimethylphenyl)porphyrin
• CHEBI:52278
• meso-tetra(2-methylhenyl)porphyrin
• meso-tetra-(2-methylphenyl)porphin
• meso-tetra(2,4,6-methylphenyl)porphyrin
• 5,10,15,20-tetrakis(o-methylphenyl)porphyrin
• CTK1G8309
• meso-Tetrakis(2-methylphenyl)porphyrin
• 5,10,15,20-tetrakis(2,4,6-trimethylphenyl)porphyrin
• meso-Tetrakis(2,4,6-trimethylphenyl)porphine deriv
• meso-tetra(2,4,6-methylphenyl)p
• 37083-40-2
• HAWDQBQCYGNAFT-UHFFFAOYSA-N
• meso-Tetra(2-methylphenyl)porphine
• CS-0169993
• G63204
• meso-Tetra(2-methylphenyl) porphine
• tetratolylporphyrin
• HY-W112281
• YSWG711
• 5,10,15,20-tetrakis(2-methylphenyl)-21,23-dihydroporphyrin
• meso-Tetra(2-methylphenyl) Porphine

• Inchi： 1S/C48H38N4/c1-29-13-5-9-17-33(29)45-37-21-23-39(49-37)46(34-18-10-6-14-30(34)2)41-25-27-43(51-41)48(36-20-12-8-16-32(36)4)44-28-26-42(52-44)47(40-24-22-38(45)50-40)35-19-11-7-15-31(35)3/h5-28,49,52H,1-4H3/b45-37-,45-38-,46-39-,46-41-,47-40-,47-42-,48-43-,48-44-
• InChI Key： HAWDQBQCYGNAFT-PJEPRTEXSA-N
• SMILES： N1C2C=CC1=C(C1C=CC=CC=1C)C1C=CC(=C(C3C=CC=CC=3C)C3=CC=C(C(C4C=CC=CC=4C)=C4C=CC(C=2C2C=CC=CC=2C)=N4)N3)N=1 |c:18,45,t:5,40|

Computed Properties

• Exact Mass: 670.30994
• Monoisotopic Mass: 670.30964723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 4
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 52.54

Additional information on meso-Tetra(2-methylphenyl) Porphine

Meso-Tetra(2-methylphenyl) Porphine (CAS No. 37083-40-2): A Comprehensive Overview in Modern Chemical Biology

Meso-Tetra(2-methylphenyl) Porphine, a compound with the chemical identifier CAS No. 37083-40-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This porphyrin derivative, characterized by its meso-structure and substitution with 2-methylphenyl groups, has garnered considerable attention due to its unique electronic and photophysical properties. These attributes make it a valuable tool in various applications, ranging from catalysis to bioimaging and therapeutic interventions.

The structural framework of Meso-Tetra(2-methylphenyl) Porphine is meticulously designed to optimize its interaction with biological systems. The presence of the 2-methylphenyl substituents enhances the compound's solubility in both organic and aqueous environments, facilitating its use in diverse experimental settings. This dual solubility is particularly advantageous for applications requiring precise control over molecular interactions within complex biological matrices.

Recent research has highlighted the compound's potential in photodynamic therapy (PDT), a treatment modality that leverages the ability of porphyrins to generate reactive oxygen species upon light irradiation. Studies have demonstrated that Meso-Tetra(2-methylphenyl) Porphine exhibits efficient singlet oxygen generation upon exposure to specific wavelengths of light, making it a promising candidate for targeted cancer therapy. The meso-structure of the porphyrin core further enhances its stability, allowing for prolonged circulation times within the bloodstream, thereby improving tumor accumulation and therapeutic efficacy.

Beyond its applications in medicine, Meso-Tetra(2-methylphenyl) Porphine has shown remarkable potential in the field of environmental science. Its ability to bind and catalyze the degradation of organic pollutants has been explored in wastewater treatment systems. The compound's affinity for certain environmental contaminants allows it to act as a selective adsorbent and catalyst, facilitating their conversion into less harmful substances. This dual functionality not only addresses pollution concerns but also underscores the versatility of porphyrin-based compounds in addressing environmental challenges.

The compound's unique electronic properties have also been exploited in the development of advanced materials for optoelectronic applications. Meso-Tetra(2-methylphenyl) Porphine has been integrated into organic photovoltaic devices, where it serves as an efficient electron acceptor. Its ability to facilitate charge separation and transport underlies its effectiveness in enhancing the power conversion efficiency of these devices. Such innovations highlight the compound's broader impact on sustainable energy solutions.

In addition to these applications, Meso-Tetra(2-methylphenyl) Porphine has found utility in biochemical assays and sensing technologies. Its high affinity for metal ions and its ability to undergo reversible coordination changes make it an excellent probe for studying metal ion homeostasis in cells. Researchers have leveraged these properties to develop sensitive sensors for detecting trace levels of metal ions in biological fluids, which is crucial for diagnosing metal ion-related disorders.

The synthesis of Meso-Tetra(2-methylphenyl) Porphine involves a series of well-defined chemical steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form a porphyrin core. Subsequent functionalization with 2-methylphenyl groups introduces the desired substituents while maintaining the integrity of the meso-structure. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed throughout the synthesis to ensure high purity and structural fidelity.

The compound's stability under various conditions is another critical factor contributing to its widespread applicability. Meso-Tetra(2-methylphenyl) Porphine exhibits excellent shelf-life when stored under inert conditions, making it suitable for long-term research projects and industrial applications. Its resistance to degradation under ambient temperatures further enhances its practicality, reducing the need for specialized storage conditions.

Future research directions for Meso-Tetra(2-methylphenyl) Porphine are likely to focus on expanding its therapeutic applications and exploring novel synthetic methodologies. Innovations in drug delivery systems could further enhance its efficacy by improving bioavailability and target specificity. Additionally, interdisciplinary approaches combining porphyrin chemistry with nanotechnology may unlock new possibilities for applications in diagnostics and therapeutics.

In conclusion, Meso-Tetra(2-methylphenyl) Porphine (CAS No. 37083-40-2) stands as a testament to the transformative potential of porphyrin-based compounds in modern chemical biology. Its unique structural and functional attributes have positioned it as a versatile tool across multiple disciplines, from medicine to environmental science and materials engineering. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an even more significant role in advancing scientific understanding and technological innovation.